3,7-Dichlorobenzo[d]isoxazole

• IUPAC Name: 3,7-dichloro-1,2-benzoxazole
• InChI: InChI=1S/C7H3Cl2NO/c8-5-3-1-2-4-6(5)11-10-7(4)9/h1-3H
• InChI Key: AUVGGVBYFLRRQX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)ON=C2Cl
• Molecular Formula: C7H3Cl2NO
• DSSTOX Substance ID: DTXSID80572932
• Molecular Weight: 188.01 g/mol
• CAS No.: 16263-55-1

Description

• Safety Information : Warning (H302-H315-H319-H335), handle with care.

Another efficient strategy for synthesizing isoxazoles involves the reaction of N-hydroxyl-4-toluenesulfonamide with α,β-unsaturated carbonyl compounds . This method offers readily available starting materials, mild conditions, high regioselectivity, and a wide scope.

Molecular Structure Analysis

The molecular structure of 3,7-Dichlorobenzo[d]isoxazole consists of a five-membered ring containing nitrogen and oxygen atoms. The presence of the labile N–O bond in the isoxazole ring allows for the formation of various 1,3-bifunctional derivatives of carbonyl compounds through a series of transformations.

Chemical Reactions Analysis

• Condensation with Hydroxylamine : Hydroxylamine reacts with β-diketones or their synthetic equivalents, yielding isoxazoles. These transformations are versatile and popular in synthetic chemistry.

Scientific Research Applications

Synthesis and Characterization

The synthesis of isoxazole derivatives, including 3,7-Dichlorobenzo[d]isoxazole, often involves 1,3-dipolar cycloaddition. These compounds are characterized using techniques like FT-IR, NMR, UV-Vis, LC-MS/MS, and X-ray diffraction. Quantum chemical calculations (DFT/B3LYP) with specific basis sets are applied for determining molecular geometric parameters and comparing them with experimental results. Such compounds are also analyzed for their frontier molecular orbitals, global reactivity descriptors, molecular electrostatic potential, and non-linear optical behavior (Eryılmaz et al., 2016).

Biological Evaluation

Isoxazole derivatives, including those similar to this compound, are evaluated for biological activities like antimicrobial and anticancer properties. They are synthesized and screened against various pathogenic strains and cancer cell lines. The biological activity assessment includes examining antiproliferative properties, cell cycle analyses, apoptosis induction, and immunohistochemistry for understanding the impact on specific cellular targets and pathways (Ananda et al., 2016).

Photophysical Properties for Material Science Applications

Isoxazole derivatives are explored for their potential applications in material science. Their photophysical properties, such as optical absorption, fluorescence emission spectra, quantum efficiencies, and cyclic voltammetry, are studied. These properties are significant for applications in electronic organic materials and photovoltaic device development (de Brito et al., 2018).

Chemical Structure and Tautomerism

The tautomerism and basicity of isoxazole compounds, including this compound, are studied to understand their chemical behavior. This involves investigating their forms in different solvents and phases, which is critical for their applications in various chemical processes (Boulton & Katritzky, 1961).

Drug Discovery and Medicinal Chemistry

Isoxazole rings, as found in this compound, are a privileged structure in medicinal chemistry. Their versatility allows them to be used as starting points for the synthesis of compounds with various biological activities, such as antimicrobial, antiviral, anticancer, anti-inflammatory, and immunomodulatory properties. This makes them valuable scaffolds in the search for new therapeutic agents (Sysak & Obmińska-Mrukowicz, 2017).

Mechanism of Action

The specific mechanism of action for 3,7-Dichlorobenzo[d]isoxazole depends on its biological context. Many isoxazoles exhibit diverse biological activities, including antimicrobial, antiviral, antitumor, anti-inflammatory, and immunomodulating effects. The labile N–O bond in the isoxazole ring contributes to its synthetic utility and biological relevance.

Safety and Hazards

• Warning : May cause skin irritation, eye irritation, or respiratory irritation. Handle with proper precautions.